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Compound of Interest

Compound Name: 4-Decyltetradecan-1-ol

Cat. No.: B047702

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Decyltetradecan-1-ol is a branched-chain primary alcohol belonging to the class of Guerbet
alcohols. These alcohols are characterized by their unique branched structure, which imparts
distinct physical and chemical properties compared to their linear isomers. This technical guide
provides a comprehensive overview of the available scientific literature on 4-decaltetradecan-1-
ol and its closely related isomer, 2-decaltetradecan-1-ol, with a focus on their synthesis,
properties, and potential biological activities. Due to the limited specific data on the 4-decal
isomer, information on the more extensively studied 2-decal isomer and general principles of
Guerbet alcohols are included to provide a broader context and potential avenues for research
and development.

Chemical and Physical Properties

The properties of 4-decaltetradecan-1-ol and its isomer are summarized in the table below. It is
important to note that some discrepancies exist in the reported values, which may be due to
variations in measurement conditions or the presence of isomeric impurities.
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4-Decyltetradecan-

2-Decyltetradecan-

Property Reference(s)
1-ol 1-ol

CAS Number 123613-13-8 58670-89-6 [1][2]

Molecular Formula C24H500 C24H500 [11[2]

Molecular Weight 354.65 g/mol 354.65 g/mol [1112]

Density 0.8 £0.1 g/cm3 0.842 g/mL at 25 °C [1]

- ) 406.7 +13.0°C at 760 271-275 °C at 33

Boiling Point [1]
mmHg mmHg

Melting Point Not Available 17-20 °C

Flash Point 135.3+7.9°C Not Available [1]

Refractive Index 1.455 n20/D 1.457 [1]

Synthesis

The primary method for synthesizing 4-decaltetradecan-1-ol and other branched-chain alcohols

is the Guerbet reaction.[3][4] This reaction involves the self-condensation of a primary alcohol

at elevated temperatures in the presence of a catalyst.[3][4]

Guerbet Reaction Mechanism

The Guerbet reaction proceeds through a four-step mechanism:

o Dehydrogenation: The starting alcohol is dehydrogenated to form an aldehyde.

» Aldol Condensation: Two molecules of the aldehyde undergo an aldol condensation to form

an a,B-unsaturated aldehyde.

o Dehydration: The a,B-unsaturated aldehyde loses a molecule of water.

o Hydrogenation: The resulting unsaturated aldehyde is hydrogenated to yield the final

branched-chain alcohol.
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Step 4: Hydrogenation
\ + 2H2
a,B-Unsaturated Aldehyde J Guerbet Alcohol

Step 2 & 3: Aldol Condensation & Dehydration

+ Aldehyde
Aldehyde -H20 {G,B-Unsaturated Aldehyde)

Step 1: Dehydrogenation

-H2
Starting Alcohol a Aldehyde
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Antimicrobial Activity Assay Cytotoxicity Assay

Seed Cells in 96-well Plate

Prepare Stock Solution

Serial Dilution in Microtiter Plate

Treat with Compound

Inoculate with Bacteria Add MTT Reagent

Incubate Solubilize Formazan

Determine MIC (Measure Absorbance)

Calculate Cell Viability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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